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Compound of Interest

Compound Name: 4-Amino-5-methylhexanoic acid

Cat. No.: B13273704

Get Quote

Executive Summary

The incorporation of 4-Amino-5-methylhexanoic acid (

) into peptide backbones creates "
-peptides” or mixed

-peptides. These modifications significantly alter the physicochemical properties of the
molecule, enhancing bioavailability and resistance to enzymatic degradation. However, they
present unique challenges for mass spectrometry:

+ Non-Standard Fragmentation: The extended backbone (

insertion) disrupts predictable
ion series typical of

-peptides.
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e |Isobaric Complexity: The residue mass (127.0997 Da) must be distinguished from potential
isobaric interferences and isomers like Pregabalin derivatives.

o Chromatographic Retention: The increased hydrophobicity relative to canonical Leucine
requires tailored LC gradients.

This guide provides a self-validating protocol for the identification and sequencing of these
peptides using High-Resolution Mass Spectrometry (HRMS).

Chemical Context & The "Gamma-Shift"

Understanding the analyte is the first step to successful detection. 4-Amino-5-methylhexanoic
acid is structurally homologous to Leucine but contains two additional methylene groups in the
backbone between the carboxyl and the amine-bearing carbon.

4-Amino-5-methylhexanoic

Leucine ( .
Feature acid (

-Leu)

-Leu)
Formula (Residue)
Residue Monoisotopic Mass 113.0841 Da 127.0997 Da
Backbone Structure
) Unique Immonium (100 Da) &

Key MS Feature Standard Immonium (86 Da)

Internal rearrangements

The Analytical Challenge: Standard proteomics software (e.g., Mascot, Sequest) assumes
cleavage at the

-carbonyl bond. In

-peptides, the additional backbone carbons allow for internal fragmentation and McLafferty-type
rearrangements, often resulting in "silent" mass gaps if not manually inspected or configured in
search engines.

Experimental Protocol
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Sample Preparation

Objective: Maximize ionization efficiency while removing competitive matrix components.

Dissolution: Dissolve lyophilized peptide in 0.1% Formic Acid (FA) / 5% Acetonitrile (ACN).
Avoid 100% aqueous solvents as the hydrophobic side chain of the

-residue can cause surface adsorption.

Concentration: Target a final concentration of 500 fmol/uL for nano-LC or 1 pmol/pL for
standard flow.

Filtration: Use a 0.22 um PTFE filter. Note: Nylon filters may bind hydrophobic
peptidomimetics.

LC-MS/IMS Method Parameters

System: UHPLC coupled to Q-TOF or Orbitrap (Preferred for mass accuracy).

Chromatography (Reverse Phase):

Column: C18 Peptide BEH (1.7 pm, 2.1 x 100 mm). The

-modification increases hydrophobicity; a C18 column provides excellent resolution from
impurities.

Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient:
o 0-2 min: 5% B (Desalting)
o 2-20 min: 5%
65% B (Shallow gradient is critical for separating diastereomers)

o 20-22 min: 95% B (Wash)
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Mass Spectrometry (Source & Analyzer):
« lonization: ESI Positive Mode.
e Spray Voltage: 3.5 kV (Standard).

o Fragmentation Mode:HCD (Higher-energy Collisional Dissociation) is superior to CID for this
application.

o Reasoning: HCD provides access to lower mass diagnostic ions (immonium ions) which
are often cut off by the "1/3 rule" in ion trap CID.

e Collision Energy (NCE): Stepped NCE (25, 30, 35).

-peptides often require slightly higher energy to break the stabilized secondary structure.

Data Interpretation & Logic
The "Gamma-Gap" Validation

When sequencing the peptide, you will encounter a mass shift. In a standard
-peptide, the mass difference between

and

corresponds to a specific amino acid.

For 4-Amino-5-methylhexanoic acid, the mass difference is 127.0997 Da.
o Step 1: Locate the gap in the

or
series.

o Step 2: Verify the mass accuracy. A deviation of

ppm suggests a different modification (e.g., Glutamine is 128.0586 Da; Lysine is 128.0949
Da). The 127.10 mass is highly specific.
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Diagnhostic lons

Unlike
-peptides,
-amino acids can undergo cleavage within the extended backbone.

e Immonium lon: Look for a peak at m/z 100.11 (

). This corresponds to the side chain + amine loss, shifted by +14 Da relative to the Leucine
immonium ion (86 Da).

e Water Loss:
-peptides are prone to neutral loss of water (

) and ammonia (

) due to the flexibility allowing head-to-tail cyclization interactions in the gas phase.

Workflow Diagram

The following decision tree outlines the logical flow for confirming the presence of the

-residue.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13273704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Unknown Peptide Signal

:

Precursor Mass Measurement
(GRS

:

MS/MS Fragmentation
(HCD Stepped NCE)

!

Backbone Sequencing
(De Novo / Manual)

l

Mass Gap = 113 Da?

Mass Gap = 127.10 Da? Identify as Standard Leucine

Check Diagnostic lon
m/z 100.11

CONFIRMED:
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Caption: Logical workflow for distinguishing
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-Leu residues from canonical Leucine using MS/MS mass gaps and diagnostic ions.

Summary of Key Data Points

Parameter

Value | Description

Note

Monoisotopic Mass

145.1103 Da (Free Acid)

Residue Mass

127.0997 Da

Used for sequence gap

calculation

Diagnostic Immonium

m/z 100.1126

Strong indicator in HCD

spectra

Key Neutral Loss

-18.0106 Da (

)

More prominent than in

-peptides

Retention Time

> Leucine

Elutes later on C18 due to

extra

groups

Troubleshooting & Optimization

Problem: Poor fragmentation efficiency.

o Cause: The extra backbone flexibility can dissipate collision energy into rotational modes

rather than bond cleavage.

o Solution: Increase NCE by 10-15% or use ETD (Electron Transfer Dissociation) if the

peptide is

residues and highly charged (

)

Problem: Peak broadening.

o Cause: Separation of diastereomers. The C4 position is chiral. Synthetic 4-amino-5-

methylhexanoic acid may contain
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and
enantiomers.[1]

o Solution: Use a slower gradient slope (0.5% B/min) to resolve the isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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